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Compound of Interest

Compound Name: Allyl ethyl ether

Cat. No.: B1329561

This guide provides a comprehensive overview of the boiling point and density of allyl ethyl
ether, intended for researchers, scientists, and professionals in drug development. It includes
key physical data, detailed experimental protocols for verification, and a workflow for property
determination.

Core Physical Properties

Allyl ethyl ether, also known as 3-ethoxy-1-propene, is a highly flammable liquid.[1] It is
insoluble in water but miscible with ethanol and diethyl ether.[1][2][3][4][5] Due to its physical
characteristics, it is used as an intermediate in the synthesis of other chemicals.[5][6]

Data Presentation

The physical properties of allyl ethyl ether are summarized in the table below. The data is
compiled from various sources, and minor variations may be observed due to different
measurement conditions.
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Property Value Conditions References

at standard

Boiling Point 65-66 °C atmospheric pressure [3114]
(lit.)

66-67 °C at 742.9 mmHg [2]

67 °C Not specified [1]

Density 0.76 g/mL at 25 °C (lit.) [3114]

0.765 Not specified [2]

0.77 at 20/20 °C [1]

Molecular Formula C5H100 [2][3]1[7]

Molecular Weight 86.13 g/mol [21[31[7]

Flash Point -20 °C (-4 °F) [1]

Refractive Index 1.388 at 20 °C (lit.) [3]

1.39 Not specified [1]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of allyl ethyl ether.

2.1. Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small volumes of liquid and provides a reasonably accurate
measurement.[8]

Apparatus:
o Small test tube (e.g., 150mm diameter)

e Hot plate with magnetic stirrer
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Small magnetic stirring bar
Thermometer (-10 to 110 °C range)
Clamps and stand

Pasteur pipette

Metal heating block

Procedure:

Add approximately 0.5 mL of allyl ethyl ether and a small magnetic stirring bar into the test
tube using a Pasteur pipette.[3]

Place the test tube in the metal heating block on the hot plate stirrer and clamp it securely.[8]

Clamp the thermometer and position it so the bulb is about 1 cm above the surface of the
liquid.[8]

Turn on the stirrer to ensure gentle mixing.[8]

Begin heating the sample and observe for boiling (formation of bubbles) and the
condensation of vapor on the walls of the test tube (refluxing).[8] A ring of condensing liquid
should be visible.[8]

Adjust the thermometer so that the bulb is at the level of this condensation ring to ensure an
accurate reading of the vapor temperature.[8]

When the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the boiling point of the liquid.[8]

Record the temperature. Do not allow the sample to boil dry.[8]

Once the measurement is complete, turn off the heat and allow the apparatus to cool.

2.2. Determination of Density
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The density of a liquid can be determined by measuring the mass of a known volume.[9]

Apparatus:

Electronic balance (accurate to at least 0.01 g)

Graduated cylinder (e.g., 25 mL or 50 mL) or a more precise volumetric flask or pycnometer

Beaker

Thermometer

Procedure:

Ensure the graduated cylinder is clean and dry.

» Place the empty graduated cylinder on the electronic balance and tare the balance to zero.

[°]

o Carefully pour a specific volume of allyl ethyl ether into the graduated cylinder (e.g., 20
mL). Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[9]

e Record the exact volume.

e Place the graduated cylinder containing the allyl ethyl ether back on the tared balance and
record the mass of the liquid.[9]

o Use the thermometer to measure and record the temperature of the liquid, as density is
temperature-dependent.

o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[9]

o For improved accuracy, the procedure should be repeated multiple times, and the average
density should be calculated.[9][10]

Mandatory Visualizations

Workflow for Determination of Physical Properties
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The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like allyl ethyl ether.

Experimental Workflow
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Caption: Logical workflow for the experimental determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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